Cas no 2228947-14-4 (4-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylbutan-2-amine)

• Product Name: 4-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylbutan-2-amine
• CAS No: 2228947-14-4
• MF: C₁₁H₂₀N₂
• MW: 180.289902687073
• CID: 5825796
• PubChem ID: 165760757
• Update Time: 2025-11-06

4-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylbutan-2-amine
• EN300-1791895
• 2228947-14-4

• Inchi： 1S/C11H20N2/c1-8-7-13-9(2)10(8)5-6-11(3,4)12/h7,13H,5-6,12H2,1-4H3
• InChI Key： XLPVDVFGWDTDTG-UHFFFAOYSA-N
• SMILES： NC(C)(C)CCC1C(C)=CNC=1C

Computed Properties

• Exact Mass: 180.162648646g/mol
• Monoisotopic Mass: 180.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.8Ų

Additional information on 4-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylbutan-2-amine

Research Brief on 4-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylbutan-2-amine (CAS: 2228947-14-4)

The compound 4-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylbutan-2-amine (CAS: 2228947-14-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole and amine functional groups, has shown promising potential in various therapeutic applications, including neuropharmacology and oncology. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential clinical applications.

One of the key areas of interest is the compound's interaction with neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 4-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylbutan-2-amine may modulate serotonin and dopamine receptors, making it a candidate for the treatment of mood disorders such as depression and anxiety. Researchers have employed advanced techniques such as high-throughput screening and molecular docking to better understand its binding affinity and selectivity for these receptors.

In addition to its neuropharmacological potential, recent investigations have explored the compound's anti-cancer properties. Studies have demonstrated that 4-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylbutan-2-amine exhibits cytotoxic effects on certain cancer cell lines, particularly those associated with solid tumors. The mechanism appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in cancer. These findings have spurred further research into its potential as an adjunct therapy in combination with existing chemotherapeutic agents.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability, metabolism, and excretion. Early results indicate that 4-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylbutan-2-amine has favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability. Researchers are currently exploring various formulation strategies, including prodrug approaches, to improve its therapeutic index.

Despite these promising findings, challenges remain in the development of 4-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylbutan-2-amine as a viable therapeutic agent. Issues such as potential off-target effects, dose-limiting toxicity, and the need for more comprehensive preclinical testing must be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 4-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylbutan-2-amine (CAS: 2228947-14-4) represents a promising candidate for further investigation in both neuropharmacology and oncology. Its unique chemical structure and multifaceted biological activity make it a compelling subject for ongoing research. Future studies should focus on refining its pharmacological properties, elucidating its precise mechanisms of action, and advancing it through the drug development pipeline.